Cas no 567-68-0 (Cholestane-3,7,12,26-tetrol,24,27-epoxy-, (3a,5b,7a,12a,24R)- (9CI))

Cholestane-3,7,12,26-tetrol,24,27-epoxy-, (3a,5b,7a,12a,24R)- (9CI) structure
567-68-0 structure
Product name:Cholestane-3,7,12,26-tetrol,24,27-epoxy-, (3a,5b,7a,12a,24R)- (9CI)
CAS No:567-68-0
MF:C27H46O5
MW:450.651149272919
CID:370413
PubChem ID:6453386

Cholestane-3,7,12,26-tetrol,24,27-epoxy-, (3a,5b,7a,12a,24R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cholestane-3,7,12,26-tetrol,24,27-epoxy-, (3a,5b,7a,12a,24R)- (9CI)
    • Cholestane-3,7,12,26-tetrol, 24,27-epoxy-, (3alpha,5beta,7alpha,12alpha,24R)-
    • (3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-17-[(2R)-4-[(2R)-3-(hydroxymethyl)oxetan-2-yl]butan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,7,12-triol
    • anhydroscymnol
    • 24,27-Epoxycholestane-3,7,12,26-tetrol
    • 24,26-Epoxy-5beta-cholestane-3alpha,7alpha,12alpha,27-tetrol
    • 24,26-epoxy-5 beta-cholestane-3 alpha,7 alpha,12 alpha,27-tetrol
    • DTXSID50972142
    • 567-68-0
    • Inchi: InChI=1S/C27H46O5/c1-15(4-7-23-16(13-28)14-32-23)19-5-6-20-25-21(12-24(31)27(19,20)3)26(2)9-8-18(29)10-17(26)11-22(25)30/h15-25,28-31H,4-14H2,1-3H3/t15-,16?,17+,18-,19-,20+,21+,22-,23-,24+,25+,26+,27-/m1/s1
    • InChI Key: PRQADQZRIHRYCH-OOQSZNCVSA-N
    • SMILES: CC(CCC1C(CO1)CO)C2CCC3C2(C(CC4C3C(CC5C4(CCC(C5)O)C)O)O)C

Computed Properties

  • Exact Mass: 450.33468
  • Monoisotopic Mass: 450.334525
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 685
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 12
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.2
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.154
  • Boiling Point: 601.5°Cat760mmHg
  • Flash Point: 317.6°C
  • Refractive Index: 1.552
  • PSA: 90.15

Recommend Articles

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd